Cas no 77472-39-0 ((3-nitrophenyl)methanethiol)

(3-nitrophenyl)methanethiol structure
Product name:(3-nitrophenyl)methanethiol
(3-nitrophenyl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanethiol,3-nitro-
- (3-Nitrobenzyl)mercaptan
- (3-nitro-phenyl)-methanethiol
- (3-Nitro-phenyl)-methanthiol
- 3-nitrobenzyl thiol
- 3-Nitro-benzylmercaptan
- 566942_ALDRICH
- AC1MN07P
- AC1Q1Y01
- ACMC-20apo0
- AG-H-10086
- CTK5E4524
- m-nitrobenzyl mercaptan
- (3-nitrophenyl)methanethiol
- DTXSID50391157
- AKOS015888865
- (3-NITROBENZYL)MERCAPTAN 97
- MNNASYKPIIJEJF-UHFFFAOYSA-N
- CS-0168892
- SCHEMBL1024103
- AT13682
- EN300-1085536
- AS-81154
- 77472-39-0
- (3-Nitrobenzyl)mercaptan, 97%
-
- MDL: MFCD00024542
- Inchi: InChI=1S/C7H7NO2S/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,11H,5H2
- InChI Key: MNNASYKPIIJEJF-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CS
Computed Properties
- Exact Mass: 169.01981
- Monoisotopic Mass: 169.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 46.8A^2
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 308.5±17.0 °C at 760 mmHg
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: n20/D 1.6070(lit.)
- PSA: 43.14
- Vapor Pressure: No data available
(3-nitrophenyl)methanethiol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3334
- WGK Germany:3
- Safety Instruction: 24/25
- Safety Term:24/25
- Storage Condition:Store at 4 ° C, -4 ° C is better
(3-nitrophenyl)methanethiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1085536-5.0g |
(3-nitrophenyl)methanethiol |
77472-39-0 | 95% | 5g |
$311.0 | 2023-05-24 | |
Enamine | EN300-1085536-0.1g |
(3-nitrophenyl)methanethiol |
77472-39-0 | 95% | 0.1g |
$26.0 | 2023-10-27 | |
Enamine | EN300-1085536-0.05g |
(3-nitrophenyl)methanethiol |
77472-39-0 | 95% | 0.05g |
$19.0 | 2023-10-27 | |
A2B Chem LLC | AB55064-1g |
(3-Nitrobenzyl)mercaptan |
77472-39-0 | 96% | 1g |
$307.00 | 2024-04-19 | |
Enamine | EN300-1085536-5g |
(3-nitrophenyl)methanethiol |
77472-39-0 | 95% | 5g |
$311.0 | 2023-10-27 | |
eNovation Chemicals LLC | D656097-1g |
Benzenemethanethiol, 3-nitro- |
77472-39-0 | 95% | 1g |
$285 | 2025-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1239532-1g |
(3-Nitrophenyl)methanethiol |
77472-39-0 | 98% | 1g |
¥1153.00 | 2024-07-28 | |
Key Organics Ltd | AS-81154-1G |
(3-Nitrobenzyl)mercaptan |
77472-39-0 | >97% | 1g |
£149.00 | 2025-02-08 | |
eNovation Chemicals LLC | D656097-1g |
Benzenemethanethiol, 3-nitro- |
77472-39-0 | 95% | 1g |
$285 | 2024-08-03 | |
Enamine | EN300-1085536-2.5g |
(3-nitrophenyl)methanethiol |
77472-39-0 | 95% | 2.5g |
$157.0 | 2023-10-27 |
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